Cas no 56317-15-8 (5,6,7,8-Tetramethoxy-2H-chromen-2-one)

5,6,7,8-Tetramethoxy-2H-chromen-2-one structure
56317-15-8 structure
Product Name:5,6,7,8-Tetramethoxy-2H-chromen-2-one
CAS No:56317-15-8
MF:C13H14O6
MW:266.246664524078
CID:376658
PubChem ID:151319
Update Time:2025-09-26

5,6,7,8-Tetramethoxy-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

    • 5,6,7,8-Tetramethoxy-2H-chromen-2-one
    • 5,6,7,8-Tetramethoxycoumarin
    • 5,6,7,8-tetramethoxychromen-2-one
    • 5,6,7,8-tetramethoxy-chromen-2-one
    • W1278
    • 56317-15-8
    • FS-10015
    • SCHEMBL17047859
    • DTXSID60204860
    • AKOS022184743
    • [ "" ]
    • DTXCID90127351
    • Inchi: 1S/C13H14O6/c1-15-9-7-5-6-8(14)19-10(7)12(17-3)13(18-4)11(9)16-2/h5-6H,1-4H3
    • InChI Key: FEGDYUCKOYJQOZ-UHFFFAOYSA-N
    • SMILES: O1C(C=CC2C(=C(C(=C(C1=2)OC)OC)OC)OC)=O

Computed Properties

  • Exact Mass: 266.07900
  • Monoisotopic Mass: 266.079038
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 355
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.2
  • XLogP3: 1.8

Experimental Properties

  • Color/Form: Oil
  • Density: 1.249
  • Boiling Point: 448.9°Cat760mmHg
  • Flash Point: 202.3°C
  • Refractive Index: 1.536
  • PSA: 67.13000
  • LogP: 1.82740
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

5,6,7,8-Tetramethoxy-2H-chromen-2-one Security Information

5,6,7,8-Tetramethoxy-2H-chromen-2-one Customs Data

  • HS CODE:2932209090
  • Customs Data:

    China Customs Code:

    2932209090

    Overview:

    2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5,6,7,8-Tetramethoxy-2H-chromen-2-one Pricemore >>

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